Cas no 1806874-00-9 (3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde
• CAS No: 1806874-00-9
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4874983
• Update Time: 2025-10-25

3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-5-1-4(2-12)7(8(10)11)13-6(5)3-14/h1,3,8H
• InChI Key： IOVOISRJDNZNRK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C=O)N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde

Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde (CAS No. 1806874-00-9)

3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde, identified by the CAS number 1806874-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly its cyano, difluoromethyl, and fluoro substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The presence of a cyano group at the 3-position and a formyl group at the 6-position enhances the electrophilicity of the pyridine ring, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of difluoromethyl and fluoro groups at the 2- and 5-positions introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. These structural attributes make 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The fluorine atoms in this compound can enhance its interaction with biological targets by increasing lipophilicity and reducing metabolic degradation. Furthermore, the cyano group can serve as a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting aberrant kinase activity has become a major focus in oncology research, leading to the development of several successful targeted therapies. The structural motifs present in this compound make it an attractive scaffold for designing kinase inhibitors with improved selectivity and efficacy.

Recent studies have demonstrated that fluorinated pyridines can serve as key pharmacophores in kinase inhibitors. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of fluorinated pyridines in developing small-molecule inhibitors against tyrosine kinases. The authors noted that incorporating fluorine atoms at strategic positions could enhance binding affinity and reduce off-target effects. This research underscores the importance of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde as a building block for kinase inhibitor development.

Another area where this compound shows promise is in the field of antiviral drug discovery. Viruses rely on host cellular machinery for replication, making it challenging to develop drugs that target viral pathogens without affecting host cells. Pyridine-based compounds have been explored as antiviral agents due to their ability to interfere with viral replication cycles. The unique structural features of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde could potentially be exploited to design novel antiviral agents with improved potency and safety profiles.

Research conducted at several academic institutions has investigated the antiviral activity of fluorinated pyridines against various viruses, including influenza and HIV. These studies have shown that fluorinated pyridines can inhibit viral proteases and polymerases, key enzymes involved in viral replication. The formyl group at the 6-position of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde provides a reactive site for covalent inhibition of viral proteins, making it an attractive candidate for further development.

The agrochemical industry also benefits from fluorinated pyridines due to their potential as intermediates in pesticide and herbicide formulations. Fluorinated compounds often exhibit enhanced stability against environmental degradation, leading to prolonged activity and reduced application frequency. The structural complexity of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde suggests its utility as a precursor for developing novel agrochemicals with improved efficacy and environmental compatibility.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde (CAS No. 1806874-00-9) is a versatile compound with significant potential applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an attractive scaffold for designing kinase inhibitors, antiviral agents, and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxaldehyde will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.